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Compound of Interest

Compound Name: EN219

Cat. No.: B2610871 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the biophysical properties of

EN219, a covalent inhibitor of the E3 ubiquitin ligase RNF114. This document details the

mechanism of action, key quantitative data, experimental methodologies, and relevant

signaling pathways to support further research and drug development efforts.

Core Biophysical Properties of EN219
EN219 is a synthetic, cysteine-reactive chloroacetamide ligand that functions as a covalent

inhibitor of RNF114. It selectively targets the N-terminal cysteine residue (C8) of RNF114,

thereby modulating its E3 ligase activity. The primary known downstream effect of EN219 is the

inhibition of RNF114-mediated ubiquitination and subsequent degradation of the tumor

suppressor protein p21.

Quantitative Data Summary
While comprehensive biophysical data for EN219 is not extensively available in the public

domain, the following table summarizes the key reported value. Further characterization is

required to fully elucidate its kinetic and thermodynamic profile.
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Parameter Value Method Target Notes

IC50 0.47 µM
Competitive gel-

based ABPP
Human RNF114

This value

represents the

concentration of

EN219 required

to inhibit 50% of

the binding of an

iodoacetamide-

rhodamine probe

to RNF114.

Binding Affinity

(Kd)
Not Reported

e.g., Surface

Plasmon

Resonance

(SPR) or

Isothermal

Titration

Calorimetry (ITC)

Human RNF114

The dissociation

constant (Kd)

would quantify

the binding

affinity between

EN219 and

RNF114.

Covalent Kinetics

(kinact/KI)
Not Reported

e.g., LC-MS/MS

based kinetic

assays

Human RNF114

This second-

order rate

constant would

describe the

efficiency of

covalent bond

formation.

Thermodynamic

Parameters (ΔG,

ΔH, -TΔS)

Not Reported

Isothermal

Titration

Calorimetry (ITC)

Human RNF114

These

parameters

would define the

energetic drivers

of the binding

interaction.

Signaling Pathways
EN219 primarily impacts the RNF114-p21 signaling axis, which is a critical regulator of cell

cycle progression. Additionally, RNF114 has been implicated in the NF-κB signaling pathway.
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Start

Prepare reaction mix:
RNF114, E1, E2, FLAG-Ub

(and p21 if applicable)

Add EN219 or DMSO

Pre-incubate 30 min
at 30°C

Initiate with ATP

Incubate 60-90 min
at 37°C

Stop with sample buffer
and boil

SDS-PAGE and
Western Blot (anti-FLAG)

End
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To cite this document: BenchChem. [An In-depth Technical Guide to the Biophysical
Properties of EN219]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2610871#biophysical-properties-of-en219]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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